4-(Aminomethyl)heptan-4-ol
Overview
Description
4-(Aminomethyl)heptan-4-ol, also known as 4-aminobutanol, is an organic compound with a wide range of applications in the scientific community. It is a primary amine with a carboxylic acid group, making it an important component in many biochemical and physiological experiments. 4-aminobutanol is used in many laboratory experiments, such as in the synthesis of bioactive compounds, as well as in the study of enzyme-catalyzed reactions and biochemical pathways. 4-aminobutanol is also used in the study of drug metabolism, protein structure and function, and in the development of new drug molecules. In
Scientific Research Applications
Pharmaceutical Research
4-(Aminomethyl)heptan-4-ol: is explored in pharmaceutical research for its potential as a building block in drug synthesis. Its structure, featuring both hydroxyl and amino functional groups, makes it a versatile intermediate. It could be used to synthesize a variety of compounds, including those with potential analgesic or anti-inflammatory properties .
Biotechnology
In biotechnology, this compound may serve as a starting material for the synthesis of more complex molecules used in bioengineering applications. Its ability to undergo various chemical reactions allows for the creation of novel biomolecules that can be used in genetic engineering or as part of biosensors .
Material Science
The compound’s unique structure could be utilized in material science to create polymers with specific characteristics. For instance, incorporating 4-(Aminomethyl)heptan-4-ol into a polymer chain could result in materials with enhanced flexibility or improved adhesive properties .
Analytical Chemistry
4-(Aminomethyl)heptan-4-ol: can be used as a standard or reference compound in chromatography and mass spectrometry. Its distinct chemical signature helps in the calibration of instruments and aids in the identification of unknown substances by comparison .
Environmental Science
Research into the environmental impact of chemicals often includes compounds like 4-(Aminomethyl)heptan-4-ol . Understanding its breakdown products and interaction with environmental factors is crucial for assessing its ecological footprint and designing greener chemical processes .
Chemical Synthesis
This compound is a valuable reagent in organic synthesis. It can act as a precursor for the formation of various functional groups and is particularly useful in the synthesis of cyclic compounds due to its chain length and functional groups .
Medical Diagnostics
In the field of medical diagnostics, 4-(Aminomethyl)heptan-4-ol could be used in the development of diagnostic reagents. Its chemical properties allow it to bind selectively to certain biomarkers, which could be useful in the detection of specific diseases .
Nanotechnology
Lastly, 4-(Aminomethyl)heptan-4-ol may find applications in nanotechnology. It could be used to modify the surface properties of nanoparticles, thereby influencing their interaction with biological systems, which is essential for drug delivery systems and therapeutic agents .
Safety and Hazards
properties
IUPAC Name |
4-(aminomethyl)heptan-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19NO/c1-3-5-8(10,7-9)6-4-2/h10H,3-7,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIYZVUKFSLLVBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(CCC)(CN)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Aminomethyl)heptan-4-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl({[4-(4-methoxypiperidin-1-yl)phenyl]methyl})amine](/img/structure/B1517855.png)
![Methyl({2-[methyl(2,2,2-trifluoroethyl)amino]ethyl})amine](/img/structure/B1517857.png)
![2-{2-[(4-Cyanophenyl)methanesulfonamido]acetamido}acetic acid](/img/structure/B1517862.png)
![5-Methyl-2-[3-(trifluoromethyl)phenyl]morpholine](/img/structure/B1517864.png)
![N-{2-[(2-aminophenyl)formamido]ethyl}acetamide](/img/structure/B1517872.png)
![Propan-2-yl 2-[(2-hydroxyethyl)sulfanyl]acetate](/img/structure/B1517875.png)
![2-[5-(Piperidine-1-sulfonyl)thiophen-2-yl]ethan-1-amine](/img/structure/B1517876.png)